Cas no 50878-77-8 (1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER)

1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER structure
50878-77-8 structure
Product Name:1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER
CAS No:50878-77-8
MF:C7H11N3O3
MW:185.180541276932
CID:3182855
PubChem ID:3733789
Update Time:2025-09-26

1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER
    • ethyl 5-(dimethylamino)-1,3,4-oxadiazole-2-carboxylate
    • RQCRGNGVGUZTPH-UHFFFAOYSA-N
    • 2-dimethylamino-5-ethoxycarbonyl-1,3,4-oxadiazole
    • 50878-77-8
    • SCHEMBL10958565
    • starbld0026773
    • Inchi: 1S/C7H11N3O3/c1-4-12-6(11)5-8-9-7(13-5)10(2)3/h4H2,1-3H3
    • InChI Key: RQCRGNGVGUZTPH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=NN=C1N(C)C

Computed Properties

  • Exact Mass: 185.08004122Da
  • Monoisotopic Mass: 185.08004122Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5Ų

1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID, 5-(DIMETHYLAMINO)-, ETHYL ESTER Pricemore >>

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